3-(4-Ethoxyphenyl)-6-(4-nitrophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 3-(4-ethoxyphenyl)-6-(4-nitrophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13N5O3S/c1-2-25-14-9-5-11(6-10-14)15-18-19-17-21(15)20-16(26-17)12-3-7-13(8-4-12)22(23)24/h3-10H,2H2,1H3
• InChI Key: LIUGPTVSPZVVIU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C17H13N5O3S
• Molecular Weight: 367.4 g/mol

Description

“3-(4-Ethoxyphenyl)-6-(4-nitrophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole” is a derivative of 1,3,4-thiadiazole. 1,3,4-Thiadiazole derivatives are known for their wide range of biological activities such as antibacterial, antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial.

Synthesis Analysis

1,3,4-Thiadiazole molecules were synthesized by the reaction of phenylthiosemicarbazide and methoxy cinnamic acid molecules in the presence of phosphorus oxychloride. The reaction of N-(4-nitrophenyl)acetohydrazonoyl bromide with 2-[(methylthio)carbonthioyl]hydrazones in absolute ethanol in the presence of triethylamine afforded the corresponding 1,3,4-thiadiazole derivatives.

Molecular Structure Analysis

The molecular structure of “3-(4-Ethoxyphenyl)-6-(4-nitrophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole” was characterized with UV, FT-IR, 13C-NMR, and 1H-NMR methods.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “3-(4-Ethoxyphenyl)-6-(4-nitrophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole” include the reaction of phenylthiosemicarbazide and methoxy cinnamic acid molecules in the presence of phosphorus oxychloride.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-(4-Ethoxyphenyl)-6-(4-nitrophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole” were investigated using DFT calculations (b3lyp/6-311++G(d,p)).

Scientific Research Applications

Synthesis and Crystal Structure

The synthesis of related compounds, highlighting methodologies such as X-ray crystallography, NMR, MS, and IR techniques, provides foundational knowledge for understanding the physical and chemical properties of 3-(4-Ethoxyphenyl)-6-(4-nitrophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives. These techniques help elucidate the compound's structure and form the basis for further application-based research (Dong & Wang, 2005).

Antimicrobial Activities

Research into the antimicrobial properties of triazolo[3,4-b][1,3,4]thiadiazole derivatives demonstrates significant inhibition against various strains, suggesting their potential in developing new antimicrobial agents. Such studies are crucial for identifying new therapeutic options against resistant strains of bacteria and fungi (Swamy et al., 2006).

Anticancer Agents

Several derivatives of 3-(4-Ethoxyphenyl)-6-(4-nitrophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been synthesized and evaluated for their anticancer potential, with some showing significant activity against various cancer cell lines. This research underscores the compound's potential as a scaffold for developing new anticancer therapies (Ramaprasad, Kalluraya, & Kumar, 2014).

Novel Derivatives and Their Bioactivities

The development of novel derivatives of 3-(4-Ethoxyphenyl)-6-(4-nitrophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and their evaluation for various biological activities, including antimicrobial and anticancer properties, is an area of ongoing research. These studies contribute to a deeper understanding of the compound's versatility and potential applications in medicinal chemistry (Chowrasia et al., 2017).

Future Directions

The future directions for “3-(4-Ethoxyphenyl)-6-(4-nitrophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole” could involve further exploration of its biological activities and potential applications in various fields such as medicine and pharmacology.